![molecular formula C21H23N9O4 B2614287 1,3-dimethyl-7-(2-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-oxoethyl)-1H-purine-2,6(3H,7H)-dione CAS No. 1234849-07-0](/img/structure/B2614287.png)
1,3-dimethyl-7-(2-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-oxoethyl)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3-dimethyl-7-(2-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-oxoethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H23N9O4 and its molecular weight is 465.474. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mechanistic Investigations and Synthesis
Compounds with structural similarities, such as those involving oxadiazole and purine derivatives, have been investigated for their synthesis processes and potential mechanisms. For example, a study on the synthesis and applications of [1-(15)N]-labeled oxadiazolo[3,4-d]pyrimidine derivatives has revealed insights into their formation and potential chemical behavior (Sako et al., 2000). These investigations lay the groundwork for understanding the reactivity and applications of related compounds in chemical synthesis and mechanistic studies.
Pharmacological Activities
The structural components of the given compound suggest potential for various pharmacological activities. Research on xanthene derivatives, which share functional groups with the specified compound, has shown promise in developing anti-asthmatic agents due to their vasodilatory activity (Bhatia et al., 2016). This indicates that compounds with similar structures could be explored for their effects in modulating physiological processes, such as inflammation and airway constriction.
Antibacterial and Anticonvulsant Potential
The presence of 1,2,4-oxadiazole in the compound's structure is noteworthy, as derivatives containing this moiety have been explored for their antibacterial activities (Song et al., 2017). Additionally, research on new 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones demonstrates anticonvulsant activity, suggesting that the piperazine and purine components might contribute to neurological effects (Kamiński et al., 2011).
Properties
IUPAC Name |
1,3-dimethyl-7-[2-[4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-2-oxoethyl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N9O4/c1-13-24-18(25-34-13)14-4-5-15(22-10-14)28-6-8-29(9-7-28)16(31)11-30-12-23-19-17(30)20(32)27(3)21(33)26(19)2/h4-5,10,12H,6-9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBABYZAZZCRARX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)CN4C=NC5=C4C(=O)N(C(=O)N5C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N9O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.